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Compound of Interest

Compound Name: N-nitroso-nifedipine

Cat. No.: B16188478

Get Quote

For researchers, scientists, and drug development professionals, understanding the inherent

instability of nifedipine and how different formulations mitigate its degradation is paramount.

This guide provides an objective comparison of the stability of various nifedipine formulations,

supported by experimental data, to aid in the development of robust and effective drug

products.

Nifedipine, a dihydropyridine calcium channel antagonist, is notoriously susceptible to

degradation, primarily through photodegradation, oxidation, and hydrolysis. This instability can

lead to a loss of therapeutic efficacy and the formation of potentially toxic degradants. The

choice of formulation and excipients plays a crucial role in protecting the active pharmaceutical

ingredient (API) from these degradation pathways.

Comparative Stability Data
The stability of nifedipine is significantly influenced by its formulation. The following table

summarizes key findings from various studies on the degradation of nifedipine in different

formulations under various stress conditions.
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Formulation Type Stress Condition Key Findings Reference

Pure Nifedipine

Powder
Daylight

Degrades to the 4-(2-

nitrosophenyl)-

pyridine homologue.

[1]

[1]

UV Radiation

Degrades to the 4-(2-

nitrophenyl)-pyridine

homologue.[1]

[1]

Acidic Hydrolysis (0.1

N HCl, 80°C, 6 hrs)

89.19% degradation.

[2]
[2]

Alkaline Hydrolysis

(0.1 N NaOH, 80°C, 6

hrs)

67.74% degradation.

[2]
[2]

Oxidative Stress (3%

H2O2, 80°C, 6 hrs)
72% degradation.[2] [2]

Hydrolytic Stress

(Water, 80°C, 6 hrs)

85.96% degradation.

[2]
[2]

Methanolic Solution Indirect Sunlight

Faster

photodegradation

compared to artificial

light.[3]

[3]

Artificial Light

Slower

photodegradation

compared to indirect

sunlight.[3]

[3]

Oral Solution

(Extemporaneously

Compounded)

Room Temperature

(22-25°C) in Amber

Glass Bottles

Stable for at least 35

days.[4]
[4]

Room Temperature

(22-25°C) in Amber

Oral Syringes

(wrapped in foil)

Stable for at least 14

days.[4]
[4]
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Room Temperature

(22-25°C) in Amber

Oral Syringes

(unwrapped)

>20% loss within 7

days.[4]
[4]

Solid Dispersions Light Irradiation

Adsorption solid

dispersion with porous

calcium silicate was

more stable than a

physical mixture with

microcrystalline

cellulose.[5]

[5]

Commercial Tablets

and Capsules

Indirect Sunlight &

Artificial Light (12

weeks)

Formulations were

found to be

photostable.[3]

[3]

Controlled-Release

vs. Retard

Formulations

In vivo (24-h

monitoring)

Controlled-release

(CR) formulation had

less influence on heart

rate and the

autonomic nervous

system compared to

the retard formulation.

[6]

[6]

Nifedipine Degradation Pathways
Nifedipine primarily degrades via two main photodegradation pathways, leading to the

formation of a nitroso-phenylpyridine derivative under daylight and a nitro-phenylpyridine

derivative under UV irradiation. These pathways involve intramolecular cyclization reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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